Cas no 1149388-20-4 (Methyl 4-bromo-3-methoxy-2-methylbenzoate)

• Product Name: Methyl 4-bromo-3-methoxy-2-methylbenzoate
• CAS No: 1149388-20-4
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 2147423
• PubChem ID: 57700263
• Update Time: 2025-06-08

Methyl 4-bromo-3-methoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-2-methyl-3-(methyloxy)benzoate
• methyl 4-bromo-3-methoxy-2-methylbenzoate
• DPPPRTUMXZNOTJ-UHFFFAOYSA-N
• NE59707
• Benzoic acid, 4-bromo-3-methoxy-2-methyl-, methyl ester
• Methyl 4-bromo-3-methoxy-2-methylbenzoate

• Inchi： 1S/C10H11BrO3/c1-6-7(10(12)14-3)4-5-8(11)9(6)13-2/h4-5H,1-3H3
• InChI Key： DPPPRTUMXZNOTJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 4-bromo-3-methoxy-2-methylbenzoate

Methyl 4-bromo-3-methoxy-2-methylbenzoate (CAS No. 1149388-20-4): An Overview

Methyl 4-bromo-3-methoxy-2-methylbenzoate (CAS No. 1149388-20-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique bromo, methoxy, and methyl functional groups, offers a wide range of applications due to its structural complexity and reactivity. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 4-bromo-3-methoxy-2-methylbenzoate.

Chemical Properties:

Methyl 4-bromo-3-methoxy-2-methylbenzoate is a solid compound with a molecular formula of C₁₁H₁₂BrO₃. It has a molecular weight of approximately 256.11 g/mol. The presence of the bromo group makes it an excellent leaving group in various substitution reactions, while the methoxy and methyl groups contribute to its solubility and reactivity. The compound is stable under normal conditions but should be stored in a cool, dry place to prevent degradation.

The physical properties of Methyl 4-bromo-3-methoxy-2-methylbenzoate include a melting point of around 65-67°C and a boiling point of approximately 270°C at 760 mmHg. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various chemical reactions and processes.

Synthesis Methods:

The synthesis of Methyl 4-bromo-3-methoxy-2-methylbenzoate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the bromination of 3-methoxy-2-methylbenzoic acid followed by esterification with methanol. This method typically involves the use of a brominating agent such as bromine or N-bromosuccinimide (NBS) to introduce the bromo group onto the aromatic ring.

The esterification step can be carried out using standard conditions, such as refluxing the carboxylic acid with methanol in the presence of an acid catalyst like sulfuric acid or p-toluenesulfonic acid. Alternatively, microwave-assisted synthesis has been explored to enhance the efficiency and yield of the reaction. Recent studies have shown that microwave-assisted methods can significantly reduce reaction times and improve product purity.

Applications in Chemical Synthesis:

Methyl 4-bromo-3-methoxy-2-methylbenzoate is widely used as an intermediate in the synthesis of more complex organic compounds. Its bromo group serves as an excellent leaving group for nucleophilic substitution reactions, making it a valuable starting material for the preparation of various substituted benzoic acids and esters. For example, it can be used to synthesize compounds with different functional groups by replacing the bromo group through cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling.

In addition to its use in organic synthesis, Methyl 4-bromo-3-methoxy-2-methylbenzoate has found applications in the development of new materials. Its unique structure makes it suitable for use in polymer chemistry, where it can be incorporated into polymer chains to modify their properties such as thermal stability, mechanical strength, and solubility.

Pharmaceutical Research:

In the pharmaceutical industry, Methyl 4-bromo-3-methoxy-2-methylbenzoate has shown promise as a lead compound for drug discovery. The presence of multiple functional groups allows for structural modifications that can enhance biological activity and selectivity. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in disease pathways.

For instance, researchers have investigated its ability to inhibit kinases involved in cancer signaling pathways. Kinase inhibitors are a class of drugs that have revolutionized cancer treatment by targeting specific proteins that drive tumor growth. The structural features of Methyl 4-bromo-3-methoxy-2-methylbenzoate, particularly the bromo group and methoxy substituents, make it a promising scaffold for developing novel kinase inhibitors with improved potency and reduced side effects.

Safety Considerations:

While Methyl 4-bromo-3-methoxy-2-methylbenzoate is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be handled with care due to its reactivity and potential health effects. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure.

The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. In case of accidental exposure or spillage, standard safety protocols should be followed to ensure the safety of personnel and the environment.

Conclusion:

Methyl 4-bromo-3-methoxy-2-methylbenzoate (CAS No. 1149388-20-4) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure makes it an invaluable intermediate in organic synthesis and a promising lead compound for pharmaceutical research. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.